Cas no 261943-47-9 (7-(Diethylamino)-3-(imidazol-1-ylcarbonyl)-1-benzopyran-2-one)

• Product Name: 7-(Diethylamino)-3-(imidazol-1-ylcarbonyl)-1-benzopyran-2-one
• CAS No: 261943-47-9
• MF: C₁₇H₁₇N₃O₃
• MW: 311.335183858871
• MDL: MFCD04974573
• CID: 247424
• PubChem ID: 5083976
• Update Time: 2025-05-24

7-(Diethylamino)-3-(imidazol-1-ylcarbonyl)-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-one,7-(diethylamino)-3-(1H-imidazol-1-ylcarbonyl)-
• 7-(DIETHYLAMINO)-3-(IMIDAZOL-1-YLCARBONYL)-1-BENZOPYRAN-2-ONE
• 7-(diethylamino)-3-(imidazole-1-carbonyl)chromen-2-one
• 7-Diethylaminocoumarin-3 carboxylic acid imidazolide
• SCHEMBL5950635
• MFCD04974573
• J-100112
• DTXSID10408159
• 261943-47-9
• starbld0004501
• 7-(Diethylamino)-3-(1H-imidazole-1-carbonyl)-2H-chromen-2-one
• 7-(DIETHYLAMINO)COUMARIN-3-CARBOXYLIC
• 1-[7-(Diethylamino)-3-coumarinylcarbonyl]imidazole
• DB-253581
• 7-(Diethylamino)-3-(imidazol-1-ylcarbonyl)-1-benzopyran-2-one

• MDL： MFCD04974573
• Inchi： 1S/C17H17N3O3/c1-3-19(4-2)13-6-5-12-9-14(17(22)23-15(12)10-13)16(21)20-8-7-18-11-20/h5-11H,3-4H2,1-2H3
• InChI Key： HFXKNJHVXQURHV-UHFFFAOYSA-N
• SMILES： O1C(C(C(N2C=NC=C2)=O)=CC2C=CC(=CC1=2)N(CC)CC)=O

Computed Properties

• Exact Mass: 311.12699141g/mol
• Monoisotopic Mass: 311.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.04 g/l) (25 º C),

7-(Diethylamino)-3-(imidazol-1-ylcarbonyl)-1-benzopyran-2-one Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 7-(Diethylamino)-3-(imidazol-1-ylcarbonyl)-1-benzopyran-2-one

Professional Introduction to Compound with CAS No. 261943-47-9 and Product Name: 7-(Diethylamino)-3-(imidazol-1-ylcarbonyl)-1-benzopyran-2-one

The compound with the CAS number 261943-47-9 and the product name 7-(Diethylamino)-3-(imidazol-1-ylcarbonyl)-1-benzopyran-2-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including an imidazol-1-ylcarbonyl moiety and a diethylamino substituent, suggests a high degree of chemical versatility, making it a valuable candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in pharmaceutical research due to their diverse biological activities. The benzopyranone scaffold, a core structural feature of this compound, is well-known for its pharmacological significance. Benzopyranones have been extensively studied for their roles in various therapeutic areas, including anti-inflammatory, anticancer, and antimicrobial applications. The specific modification of this scaffold with an imidazol-1-ylcarbonyl group enhances its potential to interact with biological targets, thereby increasing its pharmacological efficacy.

The diethylamino substituent in the molecule contributes to its amphiphilic nature, which can be advantageous in drug design. This group not only influences the solubility and bioavailability of the compound but also plays a crucial role in modulating its interactions with biological receptors. Such structural features are often exploited to improve the pharmacokinetic properties of drug candidates, ensuring better absorption, distribution, metabolism, and excretion (ADME) profiles.

Recent studies have highlighted the importance of heterocyclic compounds in the development of targeted therapies. The imidazol-1-ylcarbonyl moiety, in particular, has been shown to exhibit significant binding affinity to certain enzymes and receptors involved in disease pathways. This has led to increased interest in designing molecules that incorporate this group as a pharmacophore. The compound under discussion represents a promising example of such a design approach, with its ability to modulate biological pathways through precise structural modifications.

Moreover, the benzopyranone core of this compound is known for its stability and resistance to metabolic degradation. This characteristic is particularly important in drug development, as it ensures that the active moiety remains intact within the biological system for an extended period. The combination of these structural attributes makes 7-(Diethylamino)-3-(imidazol-1-ylcarbonyl)-1-benzopyran-2-one a compelling candidate for further investigation.

In the context of current research trends, there is a growing emphasis on developing small-molecule inhibitors that target specific disease-related pathways. The compound with CAS No. 261943-47-9 aligns well with this trend, as it possesses structural features that suggest potential activity against various pathological conditions. For instance, studies have indicated that benzopyranones can interfere with key signaling cascades involved in cancer progression and inflammation. The presence of an imidazol-1-ylcarbonyl group further enhances its ability to modulate these pathways by serving as a scaffold for selective binding.

The diethylamino substituent also contributes to the compound's potential as an inhibitor by influencing its electronic properties and binding affinity. This group can act as a hydrogen bond acceptor or donor, depending on the environment, which allows for versatile interactions with biological targets. Such flexibility is crucial in drug design, as it enables the compound to adapt to different binding sites and optimize its pharmacological effects.

From a synthetic chemistry perspective, the preparation of 7-(Diethylamino)-3-(imidazol-1-ylcarbonyl)-1-benzopyran-2-one involves sophisticated methodologies that highlight the advancements in organic synthesis techniques. The introduction of the imidazol-1-ylcarbonyl group requires precise control over reaction conditions to ensure high yield and purity. Similarly, the attachment of the diethylamino moiety demands careful optimization to avoid unwanted side reactions. These synthetic challenges underscore the complexity and sophistication involved in developing such advanced pharmaceutical candidates.

The potential applications of this compound extend beyond traditional therapeutic areas. Researchers are exploring its use in agrochemicals and material science due to its unique chemical properties. For instance, benzopyranones have been investigated for their ability to act as photosensitizers or catalysts in various chemical reactions. The presence of functional groups like diethylamino and imidazol-1-ylcarbonyl further enhances these properties by providing additional reactive sites.

In conclusion, the compound with CAS No. 261943-47-9 and the product name 7-(Diethylamino)-3-(imidazol-1-ylcarbonyl)-1-benzopyran-2-one represents a significant advancement in pharmaceutical chemistry. Its intricate structure and diverse functional groups make it a valuable candidate for further exploration in drug discovery and other applications. The combination of these features positions it as a promising tool for addressing various biological challenges and underscores the importance of continued research in heterocyclic chemistry.